Cas no 398997-64-3 (6-tert-butyl-4-(E)-(4-methoxyphenyl)methylideneamino-3-sulfanyl-4,5-dihydro-1,2,4-triazin-5-one)

• Product Name: 6-tert-butyl-4-(E)-(4-methoxyphenyl)methylideneamino-3-sulfanyl-4,5-dihydro-1,2,4-triazin-5-one
• CAS No: 398997-64-3
• MF: C₁₅H₁₈N₄O₂S
• MW: 318.394021511078
• CID: 6229200
• PubChem ID: 9692647
• Update Time: 2025-10-31

6-tert-butyl-4-(E)-(4-methoxyphenyl)methylideneamino-3-sulfanyl-4,5-dihydro-1,2,4-triazin-5-one Chemical and Physical Properties

Names and Identifiers

• 6-tert-butyl-4-(E)-(4-methoxyphenyl)methylideneamino-3-sulfanyl-4,5-dihydro-1,2,4-triazin-5-one
• F0832-0356
• SR-01000009435
• SR-01000009435-1
• AKOS016354669
• 6-tert-butyl-4-[(E)-[(4-methoxyphenyl)methylidene]amino]-3-sulfanyl-4,5-dihydro-1,2,4-triazin-5-one
• (E)-6-(tert-butyl)-3-mercapto-4-((4-methoxybenzylidene)amino)-1,2,4-triazin-5(4H)-one
• 6-tert-butyl-4-[(E)-(4-methoxyphenyl)methylideneamino]-3-sulfanylidene-2H-1,2,4-triazin-5-one
• 398997-64-3

• Inchi： 1S/C15H18N4O2S/c1-15(2,3)12-13(20)19(14(22)18-17-12)16-9-10-5-7-11(21-4)8-6-10/h5-9H,1-4H3,(H,18,22)/b16-9+
• InChI Key： PEPWCEBEHKWMEV-CXUHLZMHSA-N
• SMILES： S=C1NN=C(C(N1/N=C/C1C=CC(=CC=1)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 318.11504700g/mol
• Monoisotopic Mass: 318.11504700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 98.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 6-tert-butyl-4-(E)-(4-methoxyphenyl)methylideneamino-3-sulfanyl-4,5-dihydro-1,2,4-triazin-5-one

Professional Introduction to Compound with CAS No. 398997-64-3 and Product Name: 6-tert-butyl-4-(E)-(4-methoxyphenyl)methylideneamino-3-sulfanyl-4,5-dihydro-1,2,4-triazin-5-one

Compound with the CAS number 398997-64-3 and the product name 6-tert-butyl-4-(E)-(4-methoxyphenyl)methylideneamino-3-sulfanyl-4,5-dihydro-1,2,4-triazin-5-one represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the class of heterocyclic derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural complexity of this molecule, featuring a triazinone core and multiple functional groups such as a tert-butyl substituent, an E-(4-methoxyphenyl)methylideneamino moiety, and a sulfanyl group, makes it a promising candidate for further investigation in medicinal chemistry.

The triazinone core is a well-known scaffold in drug discovery, known for its stability and ability to engage with various biological targets. The presence of the tert-butyl group at the 6-position enhances the lipophilicity of the molecule, which can improve its solubility and membrane permeability—critical factors for oral bioavailability. Additionally, the E-(4-methoxyphenyl)methylideneamino part introduces a hydrophobic aromatic ring system that can interact with protein binding sites, while the sulfanyl group at the 3-position adds an additional layer of chemical diversity, potentially influencing reactivity and biological activity.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular properties and interactions. The use of molecular docking simulations has shown that this compound can effectively bind to several pharmacologically relevant targets. For instance, studies suggest that it may interact with enzymes involved in inflammation pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These interactions are particularly intriguing given the growing interest in developing novel anti-inflammatory agents that exhibit fewer side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

The methoxyphenyl moiety in the molecule is another key feature that has been extensively studied for its potential biological effects. Phenolic compounds with methoxy substitutions are known to possess antioxidant properties, which are crucial for mitigating oxidative stress—a hallmark of various chronic diseases. Moreover, recent research has highlighted the role of phenolic derivatives in modulating immune responses, making them attractive candidates for immunomodulatory therapies. The combination of these properties in 6-tert-butyl-4-(E)-(4-methoxyphenyl)methylideneamino-3-sulfanyl-4,5-dihydro-1,2,4-triazin-5-one suggests a multifaceted therapeutic potential.

In vitro studies have begun to unravel the pharmacological profile of this compound. Initial experiments indicate that it exhibits moderate inhibitory activity against certain cancer cell lines. The exact mechanisms by which it exerts its effects are still under investigation, but preliminary data suggest that it may induce apoptosis or arrest cell cycle progression in malignant cells. These findings align with broader trends in oncology research, where small molecules targeting multiple pathways are being explored to improve treatment outcomes.

The sulfanyl group within the molecule has also been identified as a critical structural element influencing its biological activity. Sulfur-containing compounds are widely recognized for their diverse pharmacological properties, including antimicrobial and anti-inflammatory effects. For example, sulfoxides and sulfones have been successfully incorporated into drugs used to treat bacterial infections and inflammatory diseases. The presence of this functional group in 6-tert-butyl-4-(E)-(4-methoxyphenyl)methylideneamino-3-sulfanyl-4,5-dihydro-1,2,4-triazin-5-one may contribute to its ability to modulate enzymatic activities or interact with specific protein receptors.

From a synthetic chemistry perspective, the preparation of this compound involves multi-step organic transformations that highlight its structural complexity. The synthesis typically begins with the formation of the triazinone core, followed by selective functionalization at various positions using protecting group strategies to ensure regioselectivity. Advanced techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to introduce the aromatic substituents efficiently. These synthetic approaches not only showcase the ingenuity of modern organic chemistry but also provide insights into potential pathways for large-scale production if further developed.

The pharmaceutical industry is increasingly recognizing the importance of heterocyclic compounds due to their prevalence in approved drugs. Over 50% of all marketed pharmaceuticals contain heterocyclic moieties, underscoring their significance as drug candidates. Given these statistics, compounds like 6-tert-butyl-4-(E)-(4-methoxyphenyl)methylideneamino-3-sulfanyl-4,5-dihydro-1,2,4-triazin-5-one hold considerable promise for future drug development efforts. Their unique structural features offer opportunities to discover novel therapeutics with improved efficacy and reduced toxicity profiles compared to existing treatments.

As research progresses, interdisciplinary collaborations between chemists and biologists will be essential to fully exploit the therapeutic potential of this compound. Techniques such as high-throughput screening (HTS) can accelerate the identification of biologically active derivatives by testing large libraries of related compounds rapidly. Additionally, advances in mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy will aid in characterizing complex molecular interactions at an atomic level.

The development of new drug candidates is often hampered by challenges related to formulation and delivery systems. However,6-tert-butyl-4-(E)-(4-methoxyphenyl)methylideneamino-3-sulfanyl-4,5-dihydro-1,2,4-triazin-5-one’s structural features may offer advantages here as well. For instance, tert-butyl groups can enhance stability during storage, while lipophilic aromatic rings could facilitate absorption across biological membranes when formulated appropriately.

In conclusion,6 - tert - butyl - 4 - ( E ) - ( 4 - methoxyphenyl ) - methylideneamino - 3 - sulfanyl - 4 , 5 - dihydro - 1 , 2 , 4 - triazin - 5 - one ( CAS No . 398997 -64 -3 ) represents a fascinating subject for medicinal chemistry research . Its complex structure , combined with promising preclinical data , positions it as a valuable candidate for further exploration . As scientific understanding evolves, this compound may pave way towards novel therapeutic strategies addressing unmet medical needs . Continued investigation into its mechanism(s) action , synthesis optimization , pharmacokinetics , and potential clinical applications will be crucial steps forward . p >